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Compound of Interest

Compound Name: Antimony(III) iodide

Cat. No.: B1197476 Get Quote

An In-depth Technical Guide to the Health and Safety of Antimony(III) Iodide

For researchers, scientists, and drug development professionals, a thorough understanding of

the health and safety profile of chemical compounds is paramount. This guide provides a

comprehensive overview of the safety data for Antimony(III) iodide (SbI₃), a compound used

in various chemical syntheses.[1][2] The information is compiled from multiple safety data

sheets (SDS) to ensure a robust and detailed resource.

Chemical and Physical Properties
Antimony(III) iodide is a ruby-red crystalline solid, though yellowish-green modifications have

also been observed.[1] It is sensitive to air and moisture and is decomposed by water and air to

form antimony oxyiodide (SbOI).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1197476?utm_src=pdf-interest
https://www.benchchem.com/product/b1197476?utm_src=pdf-body
https://www.benchchem.com/product/b1197476?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-Triiodide
https://wap.guidechem.com/encyclopedia/antimony-iii-iodide-dic15698.html
https://www.benchchem.com/product/b1197476?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-Triiodide
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-Triiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula I₃Sb [3]

Molecular Weight 502.47 g/mol [1]

Appearance

Ruby-red solid; yellowish-

green modifications also exist.

[1]

[1]

Melting Point 170-171 °C [1]

Boiling Point 400-401 °C [1]

Density 4.92 g/cm³ at 25 °C [1]

Vapor Pressure 1 mm Hg at 163.6 °C [1]

Solubility

Soluble in benzene, alcohol,

acetone, carbon disulfide,

hydrochloric acid, and

potassium iodide solutions.

Insoluble in chloroform and

carbon tetrachloride. Reacts

with water.[2]

[1][2]

Hazard Identification and Classification
Antimony(III) iodide is classified as a hazardous substance.[4][5] The primary hazards are

acute toxicity if swallowed or inhaled, and it is toxic to aquatic life with long-lasting effects.[2][3]

[6]

GHS Classification:[2]

Acute Toxicity, Oral: Category 4[2][3]

Acute Toxicity, Inhalation: Category 4[2][3]

Skin Sensitization: Category 1

Hazardous to the aquatic environment, long-term hazard: Category 2[2][3]
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Signal Word: Warning[3][4][7]

Hazard Statements:

H302: Harmful if swallowed.[6][7]

H332: Harmful if inhaled.[6][7]

H317: May cause an allergic skin reaction.[7]

H411: Toxic to aquatic life with long lasting effects.[3][6][7]

Exposure Limits and Toxicology
Exposure to antimony compounds can potentially cause injury to the liver, kidneys, heart, and

lungs.[1] Symptoms of iodide poisoning may include mucous membrane irritation, rhinorrhea,

headache, and skin rash.[8]

Parameter Value Authority

OSHA Permissible Exposure

Limit (PEL)

0.5 mg/m³ (8-Hour TWA) for

antimony and compounds (as

Sb)

[1]

NIOSH Recommended

Exposure Limit (REL)

0.5 mg/m³ (10-hour TWA) for

antimony
[1]

LC50 Inhalation (Rat, 4h) 1.5 mg/l (dust/mist) [9]

Acute Oral Toxicity No data available [9]

Acute Dermal Toxicity No data available [9]

Note on Experimental Protocols: Detailed experimental methodologies for the determination of

the toxicological data presented (e.g., the specific protocol for the LC50 inhalation study) are

not available in the reviewed safety data sheets.

First-Aid Measures
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Immediate medical attention is crucial in case of exposure. Ensure that medical personnel are

aware of the material involved and take precautions to protect themselves.[3]

General Advice: If symptoms persist, call a physician.[3] Show the safety data sheet to the

doctor in attendance.[7][9]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3][10]

Skin Contact: Remove contaminated clothing. Wash the affected area immediately with

plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, get

medical advice/attention.[3][9][10]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[3][10]

Below is a workflow diagram illustrating the recommended first-aid procedures following

exposure to Antimony(III) iodide.
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Caption: First-aid response workflow for Antimony(III) iodide exposure.

Handling, Storage, and Disposal
Proper handling and storage procedures are essential to minimize the risk of exposure and

maintain the chemical's integrity.

Handling:

Work under a hood and ensure adequate ventilation.[9]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

Do not get in eyes, on skin, or on clothing.[3]

Wear personal protective equipment, including safety glasses, gloves, and a lab coat.[7] A

dust mask (type N95) is recommended when dust is generated.

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7]

Store under nitrogen as the material is air-sensitive.[3]

Protect from moisture.[3]

Incompatible materials to avoid include acids, strong bases, and finely powdered metals.[3]

[4]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[10][11]

Waste material should be handled as hazardous waste.[5]

Do not allow the product to enter drains.[7]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Unsuitable extinguishing media: Water may be unsuitable in certain situations.[3]
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Specific hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including hydrogen iodide and antimony oxides.[1][3]

Protective equipment: Wear a self-contained breathing apparatus and full protective clothing.

[10][11]

Accidental Release:

Personal precautions: Wear appropriate respiratory and protective equipment. Isolate the

spill area and provide ventilation. Avoid breathing dust and contact with skin and eyes.[10]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, as it is toxic to aquatic life.[7]

Containment and cleaning: Pick up and arrange disposal without creating dust. Sweep up

and shovel the material into a suitable, closed container for disposal.[7]

The logical workflow for handling an accidental spill of Antimony(III) iodide is illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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